4-(azepan-1-ylsulfonyl)-N-(2-(diethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[2-(diethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C27H36N4O4S2.ClH/c1-4-29(5-2)19-20-31(27-28-25-23(35-3)11-10-12-24(25)36-27)26(32)21-13-15-22(16-14-21)37(33,34)30-17-8-6-7-9-18-30;/h10-16H,4-9,17-20H2,1-3H3;1H
• InChI Key: KXQXOLPZPQEGOQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4.Cl
• Molecular Formula: C27H37ClN4O4S2
• Molecular Weight: 581.2 g/mol
• CAS No.: 1322301-41-6

Description

4-(azepan-1-ylsulfonyl)-N-(2-(diethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C27H37ClN4O4S2 and its molecular weight is 581.19. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

Compounds featuring complex benzothiazole, benzoxazole, and azepine structures have been synthesized and evaluated for their antimicrobial activities. For instance, novel quinazolinone derivatives showed promising antimicrobial activities, highlighting the potential of such compounds in developing new antimicrobial agents (Habib et al., 2012).

Fluorescent Sensors

Benzimidazole and benzothiazole conjugates have been investigated as fluorescent sensors for metal ions, indicating that similar structures can serve as effective sensors due to their strong fluorescence response and sensitivity to specific ions (Suman et al., 2019).

Nanotechnology and Drug Delivery

The optimization of hydrophobic groups in amphiphiles has been explored to induce gold nanoparticle complex vesicles, significantly impacting the stability and release mechanisms of drug delivery systems. Such studies suggest that derivatives of complex organic molecules could be tailored for nanotechnological applications, including targeted drug delivery (Fu & Qiu, 2017).

Serotonin Receptor Antagonists

Research on benzamide derivatives has led to the development of potent serotonin-3 (5-HT3) receptor antagonists, which could be beneficial in treating various neurological conditions, including nausea, anxiety, and depression (Harada et al., 1995).

Synthesis and Evaluation of Azo Polymers

The synthesis and in vitro biodegradation of poly(ether-ester) azo polymers designed for colon targeting highlight the relevance of such chemical compounds in creating responsive materials for specific drug release applications in the gastrointestinal tract (Samyn et al., 1995).